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Compound of Interest

Compound Name: Turricolol E

Cat. No.: B1232341 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential

procedural guidance for the proper disposal of Turricolol E, a prenylated phenolic

sesquiterpenoid.

Turricolol E, with the chemical formula C21H30O3, is a compound noted for its potential

biological activities. As with many specialized research chemicals, specific disposal protocols

are not readily available. However, based on its chemical class—prenylated phenolic—and

data from structurally similar compounds, a conservative approach to its disposal is necessary

to mitigate potential environmental and health risks. Prenylated phenolics as a class can exhibit

properties such as contact dermatitis, and analogues like Bakuchiol are known to be very toxic

to aquatic life with long-lasting effects.[1][2] Others, such as Cannabidiol, are classified as

harmful if swallowed and may pose reproductive hazards.[3][4] Therefore, Turricolol E waste

should be treated as hazardous.

Immediate Safety and Handling Precautions
Before beginning any procedure that involves Turricolol E, it is crucial to handle the compound

within a certified chemical fume hood. Personal Protective Equipment (PPE), including but not

limited to nitrile gloves, safety goggles, and a lab coat, must be worn at all times.

Quantitative Data for Hazardous Waste Storage
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The following table summarizes the general quantitative limits for the accumulation of

hazardous chemical waste in a laboratory setting, often referred to as a Satellite Accumulation

Area (SAA).[2][5][6] Adherence to these limits is a critical aspect of laboratory safety and

regulatory compliance.

Parameter Limit Source

Maximum Volume of

Hazardous Waste
55 gallons [2][5][6]

Maximum Volume of Acutely

Hazardous Waste (P-listed)
1 quart (liquid) or 1 kg (solid) [5][6]

Step-by-Step Disposal Protocol for Turricolol E
This protocol outlines the necessary steps for the safe disposal of Turricolol E and materials

contaminated with it.

1. Waste Identification and Segregation:

All waste streams containing Turricolol E, including pure compound, solutions, and

contaminated materials (e.g., pipette tips, gloves, glassware), must be classified as

hazardous chemical waste.

This waste must be segregated from non-hazardous and other types of chemical waste to

prevent incompatible reactions.

2. Waste Collection and Containment:

Liquid Waste: Collect all liquid waste containing Turricolol E in a dedicated, leak-proof, and

chemically resistant container (e.g., a high-density polyethylene bottle). The container must

be clearly labeled "Hazardous Waste" and specify the contents, including "Turricolol E" and

any solvents used.

Solid Waste: Collect all solid waste, such as contaminated gloves, paper towels, and pipette

tips, in a separate, clearly labeled hazardous waste container. This should be a sturdy,

sealable container to prevent any release of the compound.
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Never dispose of Turricolol E down the drain.[7][8][9] Its potential aquatic toxicity makes this

route of disposal environmentally hazardous.

3. Labeling and Storage:

All waste containers must be accurately and clearly labeled with the words "Hazardous

Waste," the full chemical name "Turricolol E," and the approximate concentration and

quantity.

Keep waste containers securely sealed when not in use.

Store the waste containers in a designated and properly ventilated Satellite Accumulation

Area (SAA) away from general laboratory traffic and incompatible chemicals.

4. Requesting Waste Pickup:

Once the waste container is full or has reached the designated accumulation time limit set by

your institution, arrange for its collection by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.

5. Spill Management:

In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, contain the spill using an absorbent material suitable for chemical

spills.

Carefully collect the absorbent material and any contaminated debris and place it in a

sealed, labeled hazardous waste container.

Decontaminate the spill area with an appropriate solvent, and collect the decontamination

materials as hazardous waste.

Visual Guide to Turricolol E Disposal
The following diagram illustrates the decision-making workflow for the proper disposal of

Turricolol E.
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Figure 1. Decision workflow for the disposal of Turricolol E waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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